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Compound of Interest

Compound Name: Basic Yellow 51

Cat. No.: B13403888

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Basic Yellow 51 (CAS
No. 83949-75-1), a synthetic azo dye. Adherence to these guidelines is critical to ensure
personnel safety and mitigate environmental hazards within a laboratory or industrial setting.

Hazard Identification and Classification

Basic Yellow 51 is classified as a hazardous substance. It is harmful if swallowed, causes
serious eye irritation, and is toxic to aquatic life with long-lasting effects.[1][2] The material
presents as a yellow powder.[3][4][5]

GHS Hazard Classification

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity (Oral) Category 4 o]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[1][2]
Hazardous to the Aquatic H411: Toxic to aquatic life with
] Category 2 )
Environment (Long-term) long lasting effects[1][2]

Data compiled from multiple Safety Data Sheets.
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Toxicological Properties

Detailed quantitative toxicological data for Basic Yellow 51 is limited. Most publicly available
safety documents indicate that specific LD50/LC50 data is not available.[4][6] However,
mutagenicity data has been reported, and it is noted that acute effects may be harmful by
inhalation, ingestion, or skin absorption.[4]

: ¢ Toxicological Informati

Toxicological Endpoint Result

Acute Oral Toxicity Harmful if swallowed[1][4][7][8]

Skin Irritation May cause skin irritation[3][4]

Eye Irritation Causes serious eye irritation[1][7][8]
Respiratory Irritation May cause irritation of the respiratory tract[4]

Not listed by ACGIH, IARC, NIOSH, NTP, or

Carcinogenicity OSHA[4]

Mutagenicity Mutagenicity data reported[4]

Information is based on available Safety Data Sheets. No specific experimental protocols for
these endpoints were detailed in the reviewed documents.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Basic Yellow 51 to minimize
exposure.

Recommended Personal Protective Equipment
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Body Part Protection Standard/Specification

Tightly fitting safety goggles or
S 9 Y 9098 Conforming to EN 166 (EU) or

Eyes/Face safety glasses with side-
NIOSH (US)[6]

shields

Chemical-resistant gloves

) (e.g., PVC or nitrile rubber), o
Skin Directive 89/686/EEC and the

long-sleeved clothing, overalls,
standard EN 374[6][8]

Gloves must satisfy EU

or apron
Respirat NIOSH-approved dust Required to prevent inhalation
espirator
P Y respirator of dust and aerosols[7][8]

This table summarizes PPE recommendations from various safety guidelines.

Handling and Storage Protocols

Proper handling and storage procedures are essential to maintain the chemical's stability and
prevent accidental exposure or release.

Safe Handling

e Handle in a well-ventilated place or under a chemical fume hood.[4][6]

Avoid the formation and accumulation of dust.[4][6]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not eat, drink, or smoke when using this product.[1][3][6]

Wash hands and any exposed skin thoroughly after handling.[1][3][4][6][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[6]

Safe Storage

» Store in a cool, dry, and well-ventilated place.[3][4][6]
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» Keep containers tightly closed and preserve in tight, light-resistant containers.[4]

» Store apart from foodstuff containers or incompatible materials.[6]

Emergency Procedures and First Aid

Immediate and appropriate responses to exposure or spills are critical.

First-Aid Measures

Exposure Route

First-Aid Protocol

Rinse mouth. If the victim is conscious and alert,

give 2-4 cupfuls of milk or water. Call a POISON

Ingestion CENTER or doctor if you feel unwell.[1][3][4][6]
Never give anything by mouth to an
unconscious person.[1]

Move the victim into fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention.[4][6][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4] Remove contact
lenses, if present and easy to do. Continue
rinsing.[1][6] Get medical advice/attention if

irritation persists.[1][3]

Skin Contact

Immediately remove all contaminated clothing.
[71[8] Flush skin with plenty of soap and water.

Get medical aid if irritation develops or persists.

[4]

Protocols compiled from multiple safety data sheets.

Accidental Release Measures
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o Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[6]
e Ensure adequate ventilation.[6]
o Wear appropriate personal protective equipment as detailed in Section 3.0.[6]
e Avoid generating dusty conditions.[4]
e Vacuum or sweep up the material and place it into a suitable disposal container.[4]

o Collect spillage, as it is toxic to aquatic life.[1][3][6]

Prevent product from entering drains.[9]

Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows for Basic Yellow 51.
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Workflow for Handling Basic Yellow 51

Start Handling

Preparation

Don Appropriate PPE
(Goggles, Gloves, Respirator)

:

Ensure Adequate Ventilation
(Fume Hood)

Handling Rrocedure

Weigh Substance Carefully
(Avoid Dust Generation)

'

Use in Experiment

If not all used

Storage

¢ Store in Tightly Closed,
Clean Work Area & Doff PPE Light-Resistant Container
in Cool, Dry Place

End Operation

Click to download full resolution via product page

Caption: Standard operating procedure for handling Basic Yellow 51.
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Emergency Response to Exposure

Exposure Occurs

Exposure Route

Skin Contact Eye Contact Inhalation Ingestion
Immediate Action \ \
Remove Contaminated Clothing; Rinse with Water for 15 mins; Move to Fresh Air; Rinse Mouth;
Wash with Soap & Water Remove Contact Lenses Provide Oxygen if Needed Give Water/Milk (if conscious)

if irritation persi& /

Seek Medical Attention
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Hazard Relationship Diagram

Basic Yellow 51

Primary Hazards

Harmful if Swallowed

(Acute Toxicity - Oral) Causes Serious Eye Irritation Toxic to Aquatic Life

Potential Consequences

Human Health Effects Environmental Damage

via spill prevention

Correct Disposal

Use of PPE Proper Handling/Storage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Basic Yellow 51]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13403888#safety-and-handling-guidelines-for-basic-
yellow-51]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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